The importance of rapid detection of Mycobacterium tuberculosis (MTB) has become greater than ever. Among biosensors as a rapid test, gold nanoparticles (GNPs) can play an important role in accelerating the diagnosis of TB. This systematic review and meta-analysis study were conducted to evaluate the diagnostic accuracy of GNPs for the diagnosis of MTB. All cross sectional and case control studies as original article about rapid detection of MTB using GNPs combined with molecular methods published in PubMed, Web of Science, and Scopus databases were selected, retrieved and appraised up to September 2021. The sensitivity and specificity of GNPs in different studies ranges from 83.7% to 100% for sensitivity and from 86.6% to 100% for specificity. The highest sensitivity and specificity of GNPs combined with molecular methods was related to the LAMP method. Therefore, GNPs are a simpler, low cost and more efficient way in the clinical diagnosis of TB.

Cooling of quartz-SAW devices leads to a noticeable increase in sensitivity. However, the effect of heating on the output characteristics of quartz-SAW resonators in terms of sensitivity has not yet been studied. Here we examine the inverse parabolic temperature characteristics of a quartz-SAW resonator in order to study the effect of temperature rise on the sensitivity. Various characteristics of a quartz SAW resonator are measured such as frequency shifts, phase, and group delay by Vector Network Analyzer (VNA) over a temperature range of 5 °C to 150 °C. It is shown that the sensitivity could be increased at certain combinations when the operating frequency (fo) is tuned away from the centre frequency (fc) along with temperatures higher or lower than room temperature. Sensitivity increases up to 24-fold was achieved when T > 120 °C and fo > fc. This study of temperature tuning of SAW device will be useful for enhancing the sensitivity in various SAW sensing applications for various industrial purposes.

Although antibiotics are class of compounds that are administered to fight bacterial infections in human and animals, its abuse is ensuing its occurrence in natural resources producing drug resistant strains, which in turn affect human health. Therefore, it is important to develop rapid and effective detection techniques for such antibiotics which are contaminating various natural resources. In this study, a novel electrochemical sensor was developed for determination of one of the most used macrolide antibiotic “Erythromycin” based on self- assembled cu-chitosan/f-MWCNT modified glassy carbon electrode. The negatively charged f-MWCNT holds the positively charged chitosan and Cu2+ ions, leading to formation of Cu-chitosan/f-MWCNT/GCE. FE-SEM, FT-IR, EDS as well as electrochemical methods such as CV, DPV and EIS were used to characterize formation of Cu-chitosan/f-MWCNT/GCE at every step of fabrication. From thermo-gravimetric analysis the composite was found to be stable up to 120 °C and further heating results in breakdown of the skeletal structure between 300 °C to 500 °C. Results from Cyclic voltammetry and electrochemical impedance spectroscopy indicated that after modification, the value of charge transfer resistance (Rct) decreased, and the electron transfer kinetics increased, significantly. In comparison to bare GCE, the Cu-chitosan/f-MWCNT/GCE displayed excellent electrocatalytic activity for the oxidation of erythromycin, as indicated by an increased oxidation peak current. The differential pulse peak current was linear for erythromycin concentration from 0.5 × 10−6 to 10 × 10−6 and 10 × 10−6 to 150 × 10−6M, with LOD 0.2 × 10−6M. The sensor demonstrated high selectivity, excellent stability, and impressive repeatability, during erythromycin determination. Thus, the proposed sensor demonstrates promising analytical applicability towards erythromycin detection in various samples.

BackgroundA non-invasive method capable of promptly detecting clinically important blood potassium changes could benefit care and safety for significant patient populations, including those with end-stage kidney disease.MethodsA total of 96 patients receiving maintenance hemodialysis participated in service evaluations of a wearable biosensor across four renal centers (two in UK, one in US and one in Saudi Arabia). All the patients had standard blood tests taken before and after their routine hemodialysis sessions and the results were used as reference potassium measurements for simultaneous, photoplethysmography-based, non-invasive digital samples obtained by the wearable biosensor. These digital samples were subsequently analyzed utilizing a machine learning model designed to identify excursions in serum potassium concentration by quantifying changes across a ternary classification strategy— hyperkalemia (K+ > 5.2 mEq/L), normokalaemia (K+ 3.5–5.2 mEq/L) or hypokalemia (K+  5.2 mEq/L) or normokalemia (3.5 ≥ K+ ≤ 5.2). The total weighted recall of the biosensor and model was 86%. The overall weighted precision of the model was 86% with an F1-score of 0.86 indicating that the model achieved both high sensitivity and a low rate of false positivesConclusionsThis evaluation demonstrates wearable technology capable of identifying important blood potassium changes outside of the normal reference range, in a group of patients receiving hemodialysis.

A nanocomposite of tungstophosphoric acid (PW12), metal-organic framework (MOF), and graphene oxide (GO) (PW12/MOF/GO) was electrodeposited at −1.5 V by amperometry technique from a suspension of PW12/MOF/GO nanocomposite in 0.01 M H3PO4. The synthesized PW12/MOF/GO was characterized by Fourier-transform infrared spectroscopy, X-ray powder diffraction, Transmission electron microscopy, inductively coupled plasma-optical emission spectrometry, and Brunauer-Emmett-Teller analytical techniques. The morphology of PW12/MOF/P@ERGO/GCE was evaluated by FE-SEM images and energy dispersive spectroscopy. The modified GCE was an electrochemical sensitive surface for IO3− sensing. The PW12/MOF/P@ERGO/GCE had a higher reductive current in the electro-reduction of IO3− than bare GCE. The proposed sensor by amperometric experiments displayed a linear range of 10–2000 μM with a limit of detection (LOD) of 3.86 μΜ, a sensitivity of 20.0 μA mM−1, and excellent selectivity for IO3− detection in the presence of other potential interfering species. Moreover, the modified GCE was successfully applied for IO3− detection in mineral water and commercial table salt.

In this study, a selective and sensitive electrochemical determination of morphine at low concentration was carried out using electropolymerization of 3-methyl-1-phenyl-pyrazole-5-one (MPP) at the surface of a glassy carbon electrode (GCE) which was further modified by electrodeposition of cobalt nanoparticles (Co NPs) onto its surface. The electrochemical studies of morphine were performed using cyclic voltammetric (CV) and differential pulse voltammetric (DPV) techniques. Modification of the electrode surface increased its response to morphine which yielded a relatively wide linear range (2 to 100 μM) and a low limit of detection of 0.12 μM. The analytical characteristics of the sensor towards determination of the morphine were investigated which confirmed a good analytical performance for the sensor. Finally, the sensor was used for monitoring morphine in serum and urine samples as real matrices whose performance was both acceptable and admirable which motivated us to introduce it as a reliable method for determination of morphine in biological fluids.

In this paper, two different types of graphene-based rectangular patch antennas are designed for broadband terahertz applications. First, a patch antenna is modeled using copper metal for terahertz applications. The simulation results show a degraded reflection coefficient due to the use of copper. Therefore, the reflection coefficient is above -10 dB at 4.6 THz, then a VSWR is less than 3 dB when we used copper for the top patch. The patch antenna results are improved when graphene material is used, which has good conductivity, as demonstrated through simulations. Furthermore, an increasing band-width of 1 THz instead to 0.8 THz when we used the graphene material, due to a better impedance match. On the other hand, we achieved a slight increase in gain and the VSWR is less than 2 dB inside the available bandwidth.The time-domain solver of CST MWS software is used to evaluate the performance of the SIW (Substrate Integrated Waveguide) patch antennas. The SIW, PBG technology and the graphene material makes the antenna very important due to performance, such as the gain increases to about 7 dB, the bandwidth is about 1.6 THz duo to increase the chemical potential of the graphene material. The results obtained with CST are compared with simulations using HFSS to validate the design further. In addition, the 10 g peak skin SAR values of the antenna are 1.726e7 W/Kg instead of 9.55e5 W/Kg. In these results we conclude the antenna can detect tumor presence.

Human axillary odours taken by an electronic nose (e-nose) device that uses a Metal Oxide Semiconductor (MOS) sensor not only contains a gas signal from the pure source of the axillary odour but also has the potential to contain other substances such as perfume and deodorant. This situation requires noise reduction so that dirty data can be cleaned and produce better predictions without wasting a lot of data. The approach taken in this study is to detect data clusters and data centroids from each reference data. Dimensional reduction using Linear Discriminant Analysis (LDA) on the reference data is carried out, then look for the centroid of each data using K-Means Clustering and use it to be a good signal estimate and process using Kalman Filtering so that it can be used to process axillary odour data containing deodorant. The proposed method was tested by a stacked Deep Neural Network (DNN) approach and can increase accuracy by 18.95% and balanced accuracy by 11.865% compared to original invalid data before filtering. The proposed method is also tested by other classification methods and able to produce the highest accuracy with 79.29% in Support Vector Classifier (SVC) and Multi-Layer Perception (MLP), while other filtering methods only get the highest accuracy with 69.03% also in SVC and MLP. We also analysed the execution time of each tested methods.

2D materials raised extensive attention for physical-, chemical- and wearable-sensors, among others. The principal reason is the outstanding capability of 2D materials to detect specific analytes and physical stimuli through diverse responses. After a short introduction to 2D materials, a critical explanation of sensors containing 2D materials is provided to justify their applications. Following by a description of the most relevant transduction mechanisms of 2D materials employed for sensing. This review explores their advancement and implementation in sensing during the last decade in several areas, such as physical, chemical, bio and wearable sensors. Different types of 2D materials, including graphene, transition metal dichalcogenides (TMDs), hexagonal boron nitride (h-BN), 2D carbides and nitrides of transition metals (MXenes) and black phosphorus (BP), are considered.

Early detection, diagnosis and treatment of cattle disease is very important for any livestock farming enterprise, to remain viable. Improved cattle health and productivity through advanced and innovative smart farming technologies will pave the way for the United Arab Emirates in achieving its national agenda of food security. Advanced livestock health care bio-capsules were administered through mouth into the rumen of cattle in a private dairy farm to a group of cattle to monitor their health. The effect of using such biosensors on the animal health was not previously described by any other researchers. Hence, in the current study, we tried to understand the effects of the bio-capsules on the cattle health, if any. This was done through collecting and screening blood samples from the test animals for different hemato-biochemical parameters and our results showed that there were no harmful effects of using such bio-capsules for livestock health monitoring.